![molecular formula C18H26N4O6 B11526786 N~1~,N~1~'-(benzene-1,3-diyldimethanediyl)bis[N~2~-(2-methoxyethyl)ethanediamide]](/img/structure/B11526786.png)
N~1~,N~1~'-(benzene-1,3-diyldimethanediyl)bis[N~2~-(2-methoxyethyl)ethanediamide]
Description
N-(2-METHOXYETHYL)-N’-{[3-({[(2-METHOXYETHYL)CARBAMOYL]FORMAMIDO}METHYL)PHENYL]METHYL}ETHANEDIAMIDE is a complex organic compound with potential applications in various scientific fields This compound is characterized by its unique structure, which includes multiple functional groups such as methoxyethyl, carbamoyl, and formamido groups
Properties
Molecular Formula |
C18H26N4O6 |
|---|---|
Molecular Weight |
394.4 g/mol |
IUPAC Name |
N-(2-methoxyethyl)-N'-[[3-[[[2-(2-methoxyethylamino)-2-oxoacetyl]amino]methyl]phenyl]methyl]oxamide |
InChI |
InChI=1S/C18H26N4O6/c1-27-8-6-19-15(23)17(25)21-11-13-4-3-5-14(10-13)12-22-18(26)16(24)20-7-9-28-2/h3-5,10H,6-9,11-12H2,1-2H3,(H,19,23)(H,20,24)(H,21,25)(H,22,26) |
InChI Key |
CSKXMSOSTOBYBR-UHFFFAOYSA-N |
Canonical SMILES |
COCCNC(=O)C(=O)NCC1=CC(=CC=C1)CNC(=O)C(=O)NCCOC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(2-METHOXYETHYL)-N’-{[3-({[(2-METHOXYETHYL)CARBAMOYL]FORMAMIDO}METHYL)PHENYL]METHYL}ETHANEDIAMIDE involves multiple steps, each requiring specific reagents and conditions. The process typically begins with the preparation of intermediate compounds, which are then combined through a series of reactions to form the final product. Common reagents used in these reactions include methoxyethylamine, formamide, and various catalysts to facilitate the reactions.
Industrial Production Methods
In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Industrial production may also involve the use of continuous flow reactors and other advanced technologies to improve efficiency.
Chemical Reactions Analysis
Types of Reactions
N-(2-METHOXYETHYL)-N’-{[3-({[(2-METHOXYETHYL)CARBAMOYL]FORMAMIDO}METHYL)PHENYL]METHYL}ETHANEDIAMIDE can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the conditions and reagents used.
Reduction: Reduction reactions can modify the functional groups, leading to different derivatives.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various acids and bases to facilitate substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are critical in determining the outcome of these reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different carboxylic acids, while reduction may produce various amines.
Scientific Research Applications
N-(2-METHOXYETHYL)-N’-{[3-({[(2-METHOXYETHYL)CARBAMOYL]FORMAMIDO}METHYL)PHENYL]METHYL}ETHANEDIAMIDE has several applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.
Medicine: Investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets.
Industry: Utilized in the development of new materials and as a component in various industrial processes.
Mechanism of Action
The mechanism of action of N-(2-METHOXYETHYL)-N’-{[3-({[(2-METHOXYETHYL)CARBAMOYL]FORMAMIDO}METHYL)PHENYL]METHYL}ETHANEDIAMIDE involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to changes in cellular function. The exact mechanism depends on the context in which the compound is used, such as its role in a chemical reaction or its effects on biological systems.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other amides and carbamates with methoxyethyl and formamido groups. Examples include:
- N-(2-METHOXYETHYL)-N’-{[3-({[(2-METHOXYETHYL)CARBAMOYL]FORMAMIDO}METHYL)PHENYL]METHYL}ETHANEDIAMIDE
- N-(2-METHOXYETHYL)-N’-{[3-({[(2-METHOXYETHYL)CARBAMOYL]FORMAMIDO}METHYL)PHENYL]METHYL}ETHANEDIAMIDE
Uniqueness
The uniqueness of N-(2-METHOXYETHYL)-N’-{[3-({[(2-METHOXYETHYL)CARBAMOYL]FORMAMIDO}METHYL)PHENYL]METHYL}ETHANEDIAMIDE lies in its specific combination of functional groups, which confer unique reactivity and potential applications. This makes it a valuable compound for research and industrial purposes.
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